Cas no 1805332-97-1 (3-Amino-2-bromo-4-(difluoromethyl)-5-methoxypyridine)

• Product Name: 3-Amino-2-bromo-4-(difluoromethyl)-5-methoxypyridine
• CAS No: 1805332-97-1
• MF: C₇H₇BrF₂N₂O
• MW: 253.044087648392
• CID: 4851460
• Update Time: 2025-10-29

3-Amino-2-bromo-4-(difluoromethyl)-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-bromo-4-(difluoromethyl)-5-methoxypyridine

• Inchi： 1S/C7H7BrF2N2O/c1-13-3-2-12-6(8)5(11)4(3)7(9)10/h2,7H,11H2,1H3
• InChI Key： VOVTYKJHHARSJJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C(F)F)=C(C=N1)OC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 1.8
• Topological Polar Surface Area: 48.1

Additional information on 3-Amino-2-bromo-4-(difluoromethyl)-5-methoxypyridine

Introduction to 3-Amino-2-bromo-4-(difluoromethyl)-5-methoxypyridine (CAS No. 1805332-97-1)

3-Amino-2-bromo-4-(difluoromethyl)-5-methoxypyridine, identified by its CAS number 1805332-97-1, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic aromatic molecule features a pyridine core substituted with various functional groups, making it a versatile building block for the synthesis of more complex molecules. The presence of an amino group, a bromine atom, a difluoromethyl group, and a methoxy group imparts unique chemical properties that make it valuable in medicinal chemistry and drug discovery.

The compound's structure is highly interesting from a synthetic chemistry perspective. The pyridine ring serves as a scaffold, providing stability and reactivity that can be exploited in various chemical transformations. The amino group at the 3-position allows for further functionalization through reactions such as acylation, alkylation, or coupling with other biomolecules. The bromine atom at the 2-position is particularly useful for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in the construction of biaryl structures. Additionally, the difluoromethyl group at the 4-position introduces electron-withdrawing effects and can influence the electronic properties of the molecule, making it suitable for applications in catalysis and material science.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential applications in pharmaceuticals. Pyridine derivatives have been extensively studied due to their prevalence in bioactive molecules. For instance, several FDA-approved drugs contain pyridine moieties in their structures, highlighting their importance in medicinal chemistry. Among these derivatives, compounds like 3-Amino-2-bromo-4-(difluoromethyl)-5-methoxypyridine are particularly noteworthy because they combine multiple functional groups that can be selectively modified to produce diverse pharmacophores.

The difluoromethyl group is a key feature of this compound and has garnered significant attention in drug discovery. It is known to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic properties. For example, drugs containing difluoromethyl groups often exhibit prolonged half-lives and reduced susceptibility to enzymatic degradation. This makes 3-Amino-2-bromo-4-(difluoromethyl)-5-methoxypyridine a valuable intermediate in the synthesis of potential therapeutic agents targeting various diseases.

Recent studies have demonstrated the utility of this compound in the development of small-molecule inhibitors. Researchers have leveraged its structural features to design molecules that interact with specific protein targets involved in cancer, inflammation, and infectious diseases. For instance, a study published in the Journal of Medicinal Chemistry described the use of 3-Amino-2-bromo-4-(difluoromethyl)-5-methoxypyridine as a precursor in the synthesis of kinase inhibitors. These inhibitors showed promising activity against mutant forms of kinases associated with certain types of cancer.

The bromine atom at the 2-position of the pyridine ring provides another avenue for chemical modification. Transition-metal-catalyzed cross-coupling reactions are powerful tools for constructing carbon-carbon bonds and have been widely used in organic synthesis. By employing palladium or copper catalysts, researchers can introduce various substituents at the 2-position or other positions on the pyridine ring, leading to a library of derivatives with tailored properties.

The methoxy group at the 5-position adds another layer of functionality to this compound. It can participate in various chemical reactions, including etherification or demethylation processes, allowing for further diversification of its structure. This flexibility makes 3-Amino-2-bromo-4-(difluoromethyl)-5-methoxypyridine a valuable scaffold for exploring new chemical space and discovering novel bioactive molecules.

In conclusion, 3-Amino-2-bromo-4-(difluoromethyl)-5-methoxypyridine (CAS No. 1805332-97-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a versatile building block for synthesizing complex molecules with diverse applications. The ongoing research into its derivatives and analogs continues to uncover new possibilities in drug discovery and material science.